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Compound of Interest

Compound Name: WU-07047

Cat. No.: B15575446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of WU-07047, a novel small molecule inhibitor of the Gαq/11 subfamily of

G proteins. As a simplified analog of the well-characterized natural product YM-254890, WU-
07047 presents a valuable tool for investigating Gq-mediated signaling pathways in various

physiological and pathological contexts.

Chemical Structure and Properties
WU-07047 is a synthetic small molecule designed as a simplified analog of the potent and

selective Gαq/11 inhibitor, YM-254890.[1][2] The design of WU-07047 involved replacing the

two peptide-based linkers of YM-254890 with hydrocarbon chains, which allows for a more

convergent and potentially more scalable synthetic approach.[1][2]
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Property Value Reference

IUPAC Name

(R)-1-((3S,15R,18S,E)-18-

Acetamido-15-benzyl-

2,5,14,17-tetraoxo-1,16-dioxa-

4,13-diazacyclohenicos-19-en-

3-yl)-2-methylpropyl (2S,3R)-2-

acetamido-3-hydroxy-4-

methylpentanoate

[3]

CAS Number 1702378-78-6 [3]

Chemical Formula C38H56N4O11 [3]

Molecular Weight 744.88 g/mol [3]

Exact Mass 744.3946 [3]

Mechanism of Action
As an analog of YM-254890, WU-07047 is expected to share the same mechanism of action,

which is the selective inhibition of the Gαq/11 subfamily of G proteins.[1][2] YM-254890

functions as a non-competitive inhibitor by binding to a hydrophobic pocket on the Gαq subunit.

[4] This binding event stabilizes the GDP-bound (inactive) conformation of Gαq, thereby

preventing the exchange of GDP for GTP, which is a critical step in G protein activation.[4][5]

By locking Gαq in its inactive state, YM-254890 and its analogs effectively uncouple Gq-

coupled G protein-coupled receptors (GPCRs) from their downstream signaling pathways.[5][6]

The following diagram illustrates the canonical Gαq signaling pathway and the inhibitory action

of WU-07047.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubs.acs.org/doi/10.1021/acs.orglett.5b00944
https://pubmed.ncbi.nlm.nih.gov/25875152/
https://pubmed.ncbi.nlm.nih.gov/25875152/
https://pubs.acs.org/doi/10.1021/acsptsci.3c00214
https://www.pnas.org/doi/10.1073/pnas.1003553107
https://www.frontiersin.org/journals/cardiovascular-medicine/articles/10.3389/fcvm.2015.00014/full
https://www.frontiersin.org/journals/cardiovascular-medicine/articles/10.3389/fcvm.2015.00014/full
https://www.medchemexpress.com/ym-254890.html
https://www.benchchem.com/product/b15575446#wu-07047-chemical-structure-and-properties
https://www.benchchem.com/product/b15575446#wu-07047-chemical-structure-and-properties
https://www.benchchem.com/product/b15575446#wu-07047-chemical-structure-and-properties
https://www.benchchem.com/product/b15575446#wu-07047-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

